Cas no 1342825-61-9 (1-(3,3,3-Trifluoropropyl)piperidin-4-one)
1-(3,3,3-Trifluoropropyl)piperidin-4-one is a fluorinated heterocyclic compound featuring a piperidin-4-one core substituted with a 3,3,3-trifluoropropyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl moiety. The compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules where fluorine substitution is desirable for improved binding affinity or pharmacokinetics. Its ketone functionality allows for further derivatization, enabling the construction of complex scaffolds. The trifluoropropyl group also contributes to increased electronegativity, influencing reactivity in selective transformations. This makes it valuable for researchers exploring fluorinated analogs in drug discovery and material science applications.
1342825-61-9 structure
Product Name:1-(3,3,3-Trifluoropropyl)piperidin-4-one
CAS No:1342825-61-9
MF:C8H12F3NO
MW:195.182192802429
MDL:MFCD18262851
CID:3160633
PubChem ID:60691077
Update Time:2025-10-13
1-(3,3,3-Trifluoropropyl)piperidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,3,3-Trifluoropropyl)piperidin-4-one
- MKXWSKFPCLYBLJ-UHFFFAOYSA-N
- EN300-129307
- 1-(3,3,3-Trifluoropropyl)-4-piperidone
- AKOS009071776
- AS-79430
- Z139297808
- MFCD18262851
- 1342825-61-9
- P19774
- SCHEMBL18555520
- CS-0185239
- SY149200
- SDC82561
-
- MDL: MFCD18262851
- Inchi: 1S/C8H12F3NO/c9-8(10,11)3-6-12-4-1-7(13)2-5-12/h1-6H2
- InChI Key: MKXWSKFPCLYBLJ-UHFFFAOYSA-N
- SMILES: FC(CCN1CCC(CC1)=O)(F)F
Computed Properties
- Exact Mass: 195.08709849g/mol
- Monoisotopic Mass: 195.08709849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.3Ų
1-(3,3,3-Trifluoropropyl)piperidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B593083-10mg |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B593083-50mg |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B593083-100mg |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 100mg |
$ 320.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D658649-100mg |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 97% | 100mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D658649-250MG |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 97% | 250mg |
$290 | 2024-07-21 | |
| eNovation Chemicals LLC | D658649-500MG |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 97% | 500mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | D658649-1G |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 97% | 1g |
$725 | 2024-07-21 | |
| eNovation Chemicals LLC | D658649-5G |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 97% | 5g |
$2175 | 2024-07-21 | |
| eNovation Chemicals LLC | D658649-10G |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 97% | 10g |
$3625 | 2024-07-21 | |
| Enamine | EN300-129307-0.05g |
1-(3,3,3-trifluoropropyl)piperidin-4-one |
1342825-61-9 | 90% | 0.05g |
$136.0 | 2023-06-08 |
1-(3,3,3-Trifluoropropyl)piperidin-4-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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